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Compound of Interest

Compound Name: Estrogen receptor modulator 12

Cat. No.: B15493156 Get Quote

Fulvestrant: A Profile
Fulvestrant is a hormonal therapy medication used to treat advanced or metastatic breast

cancer that is hormone receptor-positive.[1][2] It belongs to a class of drugs known as selective

estrogen receptor degraders (SERDs).[1]

Mechanism of Action:

Fulvestrant works by targeting the estrogen receptor (ER), a protein found in some breast

cancer cells that promotes their growth when estrogen binds to it. Fulvestrant functions in two

ways:

Estrogen Receptor Antagonist: It competitively binds to the estrogen receptor, blocking

estrogen from attaching and thereby preventing the activation of the receptor.[3][4]

Estrogen Receptor Degrader: After binding to the estrogen receptor, fulvestrant destabilizes

it, leading to the receptor's degradation by the cell's natural protein disposal machinery.[5][6]

[7] This dual action effectively reduces the number of estrogen receptors available to

stimulate cancer cell growth.

Below is a diagram illustrating the estrogen receptor signaling pathway and the mechanism of

action of fulvestrant.
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Caption: Mechanism of action of Fulvestrant in an estrogen receptor-positive breast cancer cell.

Clinical Use:

Fulvestrant is approved for the treatment of:
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Hormone receptor-positive metastatic breast cancer in postmenopausal women who have

not been previously treated with endocrine therapy.[4]

Hormone receptor-positive, HER2-negative advanced or metastatic breast cancer in

combination with other targeted therapies in women whose disease has progressed after

endocrine therapy.[2]

It is administered as an intramuscular injection.[4]

Once you provide the specific information for "compound 1a-(R)," I will proceed with generating

the requested side-by-side comparison.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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